Cas no 55601-64-4 (2-Methyl-4-oxopentanedioic acid)
55601-64-4 structure
Product Name:2-Methyl-4-oxopentanedioic acid
CAS No:55601-64-4
MF:C6H8O5
MW:160.124722480774
CID:2014410
PubChem ID:11062673
Update Time:2025-04-21
2-Methyl-4-oxopentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-oxopentanedioic acid
- 2-methyl-4-oxo-glutaric acid
- 2-Methyl-4-oxo-glutarsaeure
- 2-oxo-4-methylglutaric acid
- 4-methyl-2-oxoglutaric acid
- 2-Methyl-4-oxopentanedioicacid
- Pentanedioic acid, 2-methyl-4-oxo-
- SCHEMBL1130873
- 55601-64-4
- CHEBI:173689
- DTXSID001304718
- EN300-174940
- 2-methyl-4-oxo-pentanedioic Acid
- 2-methyl-4-oxoglutaric acid
-
- Inchi: 1S/C6H8O5/c1-3(5(8)9)2-4(7)6(10)11/h3H,2H2,1H3,(H,8,9)(H,10,11)
- InChI Key: AVSMSTWODLACGT-UHFFFAOYSA-N
- SMILES: OC(C(C)CC(C(=O)O)=O)=O
Computed Properties
- Exact Mass: 160.03700
- Monoisotopic Mass: 160.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- PSA: 91.67000
- LogP: -0.24910
2-Methyl-4-oxopentanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-174940-0.05g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-174940-0.1g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-174940-0.25g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-174940-0.5g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-174940-1.0g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 1g |
$1214.0 | 2023-05-24 | ||
| Enamine | EN300-174940-2.5g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-174940-5.0g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 5g |
$3520.0 | 2023-05-24 | ||
| Enamine | EN300-174940-10.0g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 10g |
$5221.0 | 2023-05-24 | ||
| Enamine | EN300-174940-1g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-174940-5g |
2-methyl-4-oxopentanedioic acid |
55601-64-4 | 5g |
$3520.0 | 2023-09-20 |
2-Methyl-4-oxopentanedioic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
55601-64-4 (2-Methyl-4-oxopentanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent